Cas no 1159009-97-8 (1-acetyl-4,5-difluoro-1,3-dihydro-2H-Indol-2-one)

• Product Name: 1-acetyl-4,5-difluoro-1,3-dihydro-2H-Indol-2-one
• CAS No: 1159009-97-8
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 1100042
• PubChem ID: 58386747
• Update Time: 2025-04-20

1-acetyl-4,5-difluoro-1,3-dihydro-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4,5-difluoro-1,3-dihydro-2H-Indol-2-one
• SCHEMBL2260182
• VSIDLZGEOFDKAF-UHFFFAOYSA-N
• 1159009-97-8
• 1-Acetyl-4,5-difluoroindolin-2-one
• 1-acetyl-4,5-difluoro-1,3-dihydro-indol-2-one

• Inchi： 1S/C10H7F2NO2/c1-5(14)13-8-3-2-7(11)10(12)6(8)4-9(13)15/h2-3H,4H2,1H3
• InChI Key： VSIDLZGEOFDKAF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CC(N2C(C)=O)=O)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų